2-Propylsulfanylpyridine-3-carboxylate

• Molecular Formula: C9H10NO2S-
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 2-propylsulfanylpyridine-3-carboxylate
• InChI: InChI=1S/C9H11NO2S/c1-2-6-13-8-7(9(11)12)4-3-5-10-8/h3-5H,2,6H2,1H3,(H,11,12)/p-1
• InChI Key: CSMDLVRDBYKTAH-UHFFFAOYSA-M
• Canonical SMILES: CCCSC1=C(C=CC=N1)C(=O)[O-]

Description

2-Propylsulfanylpyridine-3-carboxylate (CAS No.: 175135-22-5) is an organic compound featuring a pyridine ring substituted with a propylsulfanyl group at position 2 and a carboxylate ester at position 2. It is primarily utilized in pharmaceutical and chemical industries as a key intermediate for drug synthesis and organic reactions . Commercial suppliers offer this compound in purities ranging from 97% to 99%, with packaging and storage conditions tailored to industrial requirements. Its applications span agrochemicals, bioactive molecule development, and coordination chemistry due to its sulfur-containing and electron-rich aromatic system .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Propylsulfanylpyridine-3-carboxylate typically involves the nucleophilic substitution of a suitable pyridine precursor. One common method is the reaction of 2-chloropyridine-3-carboxylate with propylthiol in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods: Industrial production of 2-Propylsulfanylpyridine-3-carboxylate may involve continuous flow synthesis techniques to enhance yield and efficiency. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve scalability. Additionally, purification processes such as recrystallization or chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: 2-Propylsulfanylpyridine-3-carboxylate undergoes several types of chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carboxylate group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride (LiAlH4) or borane.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, where the propylsulfanyl group can be replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide (H2O2), m-chloroperbenzoic acid (m-CPBA)

Reduction: Lithium aluminum hydride (LiAlH4), borane (BH3)

Substitution: Electrophiles such as alkyl halides, acyl chlorides

Major Products Formed:

Oxidation: Propylsulfinylpyridine-3-carboxylate, Propylsulfonylpyridine-3-carboxylate

Reduction: 2-Propylsulfanylpyridine-3-methanol

Substitution: Various substituted pyridine derivatives depending on the electrophile used

Scientific Research Applications

2-Propylsulfanylpyridine-3-carboxylate has found applications in several scientific research areas:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use as a pharmacophore in drug design and development.

Industry: It is used in the development of advanced materials, including polymers and catalysts, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-Propylsulfanylpyridine-3-carboxylate involves its interaction with specific molecular targets and pathways. The propylsulfanyl group can modulate the compound’s lipophilicity and binding affinity to target proteins. In biological systems, it may inhibit or activate enzymes by binding to their active sites or allosteric sites, thereby affecting metabolic pathways. The carboxylate group can participate in hydrogen bonding and electrostatic interactions, further influencing the compound’s activity and specificity.

Comparison with Similar Compounds

Alkyl Chain Length in Sulfanyl Group

• 2-Ethylsulfanylpyridine-3-carboxylate : Intermediate lipophilicity may balance solubility and reactivity, making it a candidate for catalytic applications.
• 2-Propylsulfanylpyridine-3-carboxylate: Increased lipophilicity (due to the propyl group) enhances solubility in nonpolar solvents, favoring its use in organic synthesis .

Positional Isomerism

• 2-Propylsulfanylpyridine-4-carboxylate : A carboxylate group at position 4 could alter electronic distribution, affecting acidity (pKa) and metal-binding capabilities in coordination chemistry.

Functional Group Variations

• 2-Propylsulfanylpyridine-3-carboxylic Acid : The free carboxylic acid form (vs. the ester) would exhibit higher acidity, influencing its reactivity in acid-catalyzed reactions.

Purity and Industrial Relevance

The commercial availability of 2-propylsulfanylpyridine-3-carboxylate at 97–99% purity suggests superior batch consistency compared to analogs with lower purity, which might limit their use in sensitive pharmaceutical syntheses.

Hypothetical Data Table for Comparative Analysis

Compound Name	Substituent Position	Alkyl Chain (Sulfanyl)	Purity (%)	Key Applications
2-Propylsulfanylpyridine-3-carboxylate	2 (S), 3 (COOR)	Propyl	97–99	Pharma intermediates, organic synthesis
2-Methylsulfanylpyridine-3-carboxylate	2 (S), 3 (COOR)	Methyl	N/A	Lab-scale catalysis
2-Propylsulfanylpyridine-4-carboxylate	2 (S), 4 (COOR)	Propyl	N/A	Hypothetical metal-ligand systems

Research Implications and Limitations

Further studies should explore:

• Synthetic Efficiency : Reactivity differences in esterification or sulfanyl-group substitutions.
• Biological Activity : Impact of alkyl chain length on pharmacokinetics in drug candidates.
• Thermodynamic Stability : Comparative analysis of degradation profiles under storage conditions.